Cas no 850375-06-3 (3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol)

• Product Name: 3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol
• CAS No: 850375-06-3
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• MDL: MFCD02682066
• CID: 716907
• PubChem ID: 7127783
• Update Time: 2024-10-26

3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-(2-Methylthiazol-4-yl)phenyl)methanol
• [3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanol
• Benzenemethanol,3-(2-methyl-4-thiazolyl)-
• [3-(2-methyl-4-thiazolyl)phenyl]methanol
• 3-(2-METHYL-1,3-THIAZOL-4-YL)BENZYL ALCOHOL
• [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]methanol 97%
• 3-(2-Methyl-1,3-thiazol-4-yl)benzyl alcohol, 4-[3-(Hydroxymethyl)phenyl]-2-methyl-1,3-thiazole
• [3-(2-Methyl-1,3-thiazol-4-yl)phenyl]methanol97%
• Benzenemethanol, 3-(2-methyl-4-thiazolyl)-
• DB-056841
• [3-(2-methyl-1,3-thiazol-4-yl)phenyl]methanol, AldrichCPR
• AKOS016010082
• PS-3710
• SCHEMBL3052495
• BL007818
• AB87220
• DTXSID00427798
• SY064572
• MFCD02682066
• 850375-06-3
• CS-0456258
• 3-(2-Methyl-4-thiazolyl)benzyl Alcohol
• 3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol

• MDL： MFCD02682066
• Inchi： 1S/C11H11NOS/c1-8-12-11(7-14-8)10-4-2-3-9(5-10)6-13/h2-5,7,13H,6H2,1H3
• InChI Key： KDZJEQBWBSZOEG-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=CC(C2=CSC(C)=N2)=C1

Computed Properties

• Exact Mass: 205.05613515g/mol
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.225
• Melting Point: 77-79°C
• Boiling Point: 370.789°C at 760 mmHg
• Flash Point: 178.047°C
• Refractive Index: 1.617
• PSA: 61.36000
• LogP: 2.61080
• pka: 14.10±0.10(Predicted)

3-(2-methyl-1,3-thiazol-4-yl)phenylmethanol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 22-26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C